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Compound of Interest

Compound Name: Carlactone

Cat. No.: B12838652 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Carlactone is not readily available in public

databases. The following guidance is based on the safety profiles of structurally similar lactone

compounds and general best practices for handling laboratory chemicals of unknown toxicity.

Researchers must exercise caution and adhere to their institution's safety protocols.

Core Safety and Handling Procedures
Carlactone, a biosynthetic precursor to strigolactones, requires careful handling in a laboratory

setting to minimize exposure and ensure personnel safety.[1][2][3][4] While specific toxicity data

for Carlactone is limited, the precautionary principle dictates treating it as a potentially

hazardous substance.

Personal Protective Equipment (PPE)
When handling Carlactone, the following personal protective equipment should be used as a

primary barrier between the researcher and the chemical.[5]

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against splashes.[5][6]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.[7]

Always inspect gloves for any signs of degradation or punctures before use and practice

proper glove removal technique to avoid skin contact.[8]
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Body Protection: A standard laboratory coat is required to protect against contamination of

personal clothing.[9] For tasks with a higher risk of splashes or aerosol generation, consider

a chemical-resistant apron over the lab coat.[10]

Respiratory Protection: If there is a risk of inhaling dust (for solid forms) or aerosols, a

NIOSH-approved respirator with an appropriate cartridge should be used.[5][7] All respiratory

protection requires proper fit testing and training.

Operational Plan for Safe Handling
A systematic approach to handling Carlactone from receipt to disposal is crucial for

maintaining a safe laboratory environment.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Carlactone in a tightly sealed, clearly labeled container.

Keep it in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong acids, bases, and oxidizing agents.[11][12]

Preparation and Use:

All handling of Carlactone should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Before starting any procedure, ensure that an emergency eyewash station and safety

shower are readily accessible.[11]

Use the smallest quantity of the chemical necessary for the experiment.

Avoid direct contact with skin and eyes.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[13]

[14]
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Disposal Plan
All waste materials contaminated with Carlactone must be treated as hazardous chemical

waste.[12][15]

Waste Segregation:

Solid Waste: Collect unused Carlactone, contaminated gloves, bench paper, and other

disposable lab supplies in a designated, labeled hazardous waste container.[12]

Liquid Waste: Collect solutions containing Carlactone in a separate, labeled hazardous

liquid waste container. Do not mix with incompatible waste streams.[12]

Sharps: Any contaminated needles or other sharps should be disposed of in a designated

sharps container.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name, "Carlactone."

Storage of Waste:

Store hazardous waste containers in a designated satellite accumulation area, away from

general laboratory traffic.

Arranging for Disposal:

Follow your institution's procedures for the collection and disposal of hazardous chemical

waste by a licensed disposal service.

Quantitative Data for a Structurally Similar
Compound: ε-Caprolactone
As a reference, the following table summarizes key data for ε-Caprolactone, a structurally

related lactone. This information should be used for illustrative purposes only and to

underscore the need for cautious handling of Carlactone.
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Property Value Source

Chemical Formula C₆H₁₀O₂ [15]

Appearance Liquid [15]

Boiling Point 219 °C [15]

Flash Point 98 °C (closed cup) [15]

Density 1.023 g/mL at 25 °C [15]

Signal Word Warning [13][15]

Hazard Statements
Causes skin irritation. Causes

serious eye damage.
[14]

Acute Oral Toxicity (LD50, Rat) 4290 mg/kg [13][14]

Visualizing Workflows and Emergency Plans
To provide clear, step-by-step guidance, the following diagrams illustrate the safe handling

workflow and an emergency response plan for a Carlactone spill.

Preparation Handling Cleanup & Disposal Final Steps
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Safe Handling Workflow for Carlactone.
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Initial Response

Assessment

Containment & Cleanup (Minor Spill)

Follow-up

Alert others in the area

Evacuate if necessary

Assess spill size and hazard

If major spill, call emergency services Don appropriate PPE

Minor Spill

Contain spill with absorbent material

Collect waste into hazardous waste container

Decontaminate the area

Dispose of all contaminated materials as hazardous waste

Report the incident to supervisor
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Emergency Response Plan for a Carlactone Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Carlactone is an endogenous biosynthetic precursor for strigolactones - PMC
[pmc.ncbi.nlm.nih.gov]

2. Carlactone is converted to carlactonoic acid by MAX1 in Arabidopsis and its methyl ester
can directly interact with AtD14 in vitro - PMC [pmc.ncbi.nlm.nih.gov]

3. Carlactone is converted to carlactonoic acid by MAX1 in Arabidopsis and its methyl ester
can directly interact with AtD14 in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Conversion of carlactone to carlactonoic acid is a conserved function of MAX1 homologs
in strigolactone biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Personal Protective Equipment Program - Environmental Health and Safety [carleton.ca]

6. carletonrescue.com [carletonrescue.com]

7. youtube.com [youtube.com]

8. scipoly.com [scipoly.com]

9. benchchem.com [benchchem.com]

10. us.vocuspr.com [us.vocuspr.com]

11. fishersci.com [fishersci.com]

12. benchchem.com [benchchem.com]

13. chemicalbook.com [chemicalbook.com]

14. tcichemicals.com [tcichemicals.com]

15. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Carlactone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12838652#personal-protective-equipment-for-
handling-carlactone]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12838652?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3910621/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3910621/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4273391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4273391/
https://pubmed.ncbi.nlm.nih.gov/25425668/
https://pubmed.ncbi.nlm.nih.gov/25425668/
https://pubmed.ncbi.nlm.nih.gov/29479714/
https://pubmed.ncbi.nlm.nih.gov/29479714/
https://carleton.ca/ehs/programs/working-lab/personal-protective-equipment-progam/
https://www.carletonrescue.com/product-category/personal-protective-equipment/
https://www.youtube.com/watch?v=uY6hAm93ssk
https://scipoly.com/wp-content/uploads/2021/02/std14-sds.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Carotene_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
http://us.vocuspr.com/Newsroom/MultiQuery.aspx?SiteName=DupontEMEA&Entity=PRAsset&SF_PRAsset_PRAssetID_EQ=122453&XSL=NewsRelease&IncludeChildren=True&Lang=English
https://www.fishersci.com/store/msds?partNumber=AC173442500&productDescription=EPSILON-CAPROLACTONE+MON+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_cis_Khellactone_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/caprolactone.pdf
https://www.tcichemicals.com/BE/en/sds/C0702_EU_6N.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Caprolactone.pdf
https://www.benchchem.com/product/b12838652#personal-protective-equipment-for-handling-carlactone
https://www.benchchem.com/product/b12838652#personal-protective-equipment-for-handling-carlactone
https://www.benchchem.com/product/b12838652#personal-protective-equipment-for-handling-carlactone
https://www.benchchem.com/product/b12838652#personal-protective-equipment-for-handling-carlactone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12838652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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